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For Researchers, Scientists, and Drug Development Professionals

Introduction
Deshydroxyethoxy Ticagrelor-d7 is the deuterium-labeled stable isotope of

Deshydroxyethoxy Ticagrelor (AR-C124910XX), the major and active metabolite of the

antiplatelet drug, Ticagrelor. In pharmacokinetic (PK) studies, the precise quantification of a

drug and its metabolites in biological matrices is crucial. Stable isotope-labeled internal

standards are the gold standard for quantitative bioanalysis using mass spectrometry.

Deshydroxyethoxy Ticagrelor-d7, with its near-identical physicochemical properties to the

unlabeled analyte, co-elutes chromatographically and experiences similar ionization efficiency

and matrix effects. This allows for highly accurate and precise quantification by correcting for

variability during sample preparation and analysis.

This document provides detailed application notes and protocols for the use of

Deshydroxyethoxy Ticagrelor-d7 as an internal standard in pharmacokinetic studies of

Ticagrelor, focusing on its quantification alongside the parent drug in plasma samples using

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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